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Compound of Interest

Compound Name: Barium antimonate

Cat. No.: B094493

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the known physical properties of the
inorganic compound Barium Antimonate (BaSb20e). While extensive experimental data for
this specific compound remains limited in publicly accessible literature, this document
consolidates available theoretical data and outlines standard experimental methodologies for
the characterization of similar mixed-metal oxides. This information can serve as a foundational
resource for researchers investigating BaSh20e for potential applications, including in materials
science and as a component in drug development formulations.

Core Physical Properties

Barium antimonate (BaSbh20es) is a mixed-metal oxide. Theoretical calculations and data from
the Materials Project provide the following insights into its fundamental properties.
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Property Value Data Source
Chemical Formula BaSbh20e General

Crystal System Trigonal Materials Project
Space Group P-31m Materials Project
Calculated Band Gap 2.86 eV Materials Project
Structural Description Pyrochlore-like structure General Literature

) High thermal stability, )
Expected Properties ) ) ) General Literature
Dielectric properties

Crystallographic Data

The crystal structure of BaSh20e has been theoretically determined, providing a framework for
understanding its solid-state properties.

Parameter Value (A)
a 5.333

b 5.333

C 5.818

a 90°

B 90°

Y 120°

Unit Cell Volume 143.2 As

Data sourced from the Materials Project.

Experimental Protocols

While specific experimental reports on BaSb20se are scarce, the synthesis and characterization
of similar perovskite and pyrochlore-like oxides typically follow established methodologies.
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Synthesis: Solid-State Reaction

The most common method for synthesizing polycrystalline BaSb20e is the high-temperature

solid-state reaction.

Methodology:

Precursor Selection: High-purity barium oxide (BaO) or barium carbonate (BaCOs) and
antimony(V) oxide (Sb20s) are used as starting materials.

Stoichiometric Mixing: The precursors are weighed in a 1:1 molar ratio corresponding to the
BaSh20e stoichiometry.

Grinding: The powders are intimately mixed and ground together, typically in an agate mortar
with a pestle, to ensure a homogeneous mixture. Acetone or ethanol may be used as a
grinding medium to improve mixing.

Calcination: The mixed powder is placed in an alumina crucible and heated in a high-
temperature furnace. A typical calcination temperature is around 1200°C. The heating profile
involves a ramp-up phase, a dwell time at the target temperature (often several hours to
ensure complete reaction), and a controlled cooling phase. Multiple grinding and calcination
cycles may be necessary to achieve a single-phase product.

Product Characterization: The resulting powder is analyzed to confirm the formation of the
desired BaSb20s phase.

Characterization Techniques

Standard solid-state characterization techniques are employed to determine the physical

properties of the synthesized material.

o X-Ray Diffraction (XRD): Used to confirm the crystal structure, phase purity, and determine
lattice parameters. The synthesized powder is scanned over a range of 26 angles, and the
resulting diffraction pattern is compared with theoretical patterns or reference data.

e Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size,
and microstructure of the powder.
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e Thermal Analysis (Thermogravimetric Analysis/Differential Thermal Analysis - TGA/DTA):
TGA is used to study the thermal stability and decomposition behavior of the compound by
monitoring weight changes as a function of temperature. DTA can be used to identify phase
transitions.

o UV-Vis Spectroscopy: To experimentally determine the optical band gap, a diffuse
reflectance spectrum of the powder is typically measured. The band gap can be estimated
from a Tauc plot derived from the reflectance data.

o Dielectric Spectroscopy: To measure the dielectric properties, the synthesized powder is
typically pressed into a pellet and sintered. The dielectric constant and loss tangent are then
measured as a function of frequency and temperature using an LCR meter.

Visualizations

Experimental Workflow: Solid-State Synthesis of
BaSh20e

Caption: Workflow for the solid-state synthesis and characterization of BaSb20s.

« To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of BaSb20s:
A Technical Primer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094493#physical-properties-of-basb-o-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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